Urea, N,N''-(4-methyl-1,3-phenylene)bis[N'-(2-furanylmethyl)-
Overview
Description
Urea, N,N''-(4-methyl-1,3-phenylene)bis[N'-(2-furanylmethyl)-] is a chemical compound that has been widely used in scientific research for various applications. It is a derivative of urea and has unique properties that make it useful in many biochemical and physiological studies.
Scientific Research Applications
Urea, N,N''-(4-methyl-1,3-phenylene)bis[N'-(2-furanylmethyl)-] has been used in many scientific research applications. It is commonly used as a reagent for the determination of nitrate and nitrite in biological samples. It has also been used as a fluorescent probe for the detection of metal ions in biological systems. Additionally, it has been used as a chelating agent for the removal of heavy metals from contaminated water.
Mechanism of Action
The mechanism of action of urea, N,N''-(4-methyl-1,3-phenylene)bis[N'-(2-furanylmethyl)-] is not well understood. However, it is believed that the compound acts as a chelating agent, binding to metal ions and forming stable complexes. This allows for the detection or removal of metal ions from biological or environmental samples.
Biochemical and Physiological Effects:
Urea, N,N''-(4-methyl-1,3-phenylene)bis[N'-(2-furanylmethyl)-] has no known biochemical or physiological effects on living organisms. It is not toxic or harmful to humans or animals.
Advantages and Limitations for Lab Experiments
One advantage of urea, N,N''-(4-methyl-1,3-phenylene)bis[N'-(2-furanylmethyl)-] is its ability to selectively detect or remove metal ions from biological or environmental samples. It is also relatively easy to synthesize and purify. However, one limitation is its low yield, which can make it expensive to use in large-scale experiments.
Future Directions
There are many future directions for research involving urea, N,N''-(4-methyl-1,3-phenylene)bis[N'-(2-furanylmethyl)-]. One area of interest is the development of new fluorescent probes for the detection of metal ions in biological systems. Another area of research is the use of the compound as a chelating agent for the removal of heavy metals from contaminated water. Additionally, the compound could be used in the development of new materials for catalysis or energy storage.
properties
IUPAC Name |
1-(furan-2-ylmethyl)-3-[3-(furan-2-ylmethylcarbamoylamino)-4-methylphenyl]urea |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N4O4/c1-13-6-7-14(22-18(24)20-11-15-4-2-8-26-15)10-17(13)23-19(25)21-12-16-5-3-9-27-16/h2-10H,11-12H2,1H3,(H2,20,22,24)(H2,21,23,25) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XZDGGCCZNZTTHU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)NCC2=CC=CO2)NC(=O)NCC3=CC=CO3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N4O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20372973 |
Source
|
| Record name | Urea, N,N''-(4-methyl-1,3-phenylene)bis[N'-(2-furanylmethyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20372973 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
368.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
61190-76-9 |
Source
|
| Record name | Urea, N,N''-(4-methyl-1,3-phenylene)bis[N'-(2-furanylmethyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20372973 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,1'-(4-METHYL-1,3-PHENYLENE)BIS(3-FURFURYLUREA) | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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